2-(1H-Indol-3-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C19H16N6O3/c1-10-8-16(26)23-19(21-10)25-15(7-11(2)24-25)22-18(28)17(27)13-9-20-14-6-4-3-5-12(13)14/h3-9,20H,1-2H3,(H,22,28)(H,21,23,26)
• InChI Key: HAMCILNBMAKKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H16N6O3
• Molecular Weight: 376.4 g/mol

Description

2-(1H-Indol-3-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H16N6O3 and its molecular weight is 376.376. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-Indol-3-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-Indol-3-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds with potential anticancer, anti-inflammatory, antibacterial, and antifungal activities is a significant area of research. Compounds with pyrazole, pyrimidine, and indole moieties have been synthesized and evaluated for their biological activities. For instance, derivatives of thiazolo[3,2-a]pyrimidine showed moderate anti-inflammatory activity at certain dose levels compared with indomethacin, highlighting their potential as anti-inflammatory agents (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999). Similarly, novel 7-hydroxy-8-methyl-coumarins with various heterocyclic moieties exhibited antimitotic activity and sensitivity towards certain cancer cell lines, indicating their potential as anticancer agents (Galayev, Garazd, Garazd, & Lesyk, 2015).

Antimicrobial and Insecticidal Potentials

The synthesis and evaluation of compounds for their antimicrobial and insecticidal potentials have also been conducted. For example, pyrimidine linked pyrazol-3-yl amines were evaluated against selected microorganisms and pests, showing notable antimicrobial and insecticidal activities, which may contribute to the development of new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).

Anticancer Investigations

Furthermore, the design and synthesis of hybrid molecules incorporating pyrimidine and indole units have shown promising results in anticancer activity screenings. Some compounds demonstrated moderate to high anticancer activity against various human cancer cell lines, suggesting their potential utility in cancer therapy (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).